CID5721353

• Molecular Formula: C15H9BrN2O6S2
• Molecular Weight: 457.3 g/mol
• InChI: InChI=1S/C15H9BrN2O6S2/c16-5-1-2-7-6(3-5)10(12(21)17-7)11-13(22)18(15(25)26-11)8(14(23)24)4-9(19)20/h1-3,8,22H,4H2,(H,19,20)(H,23,24)
• InChIKey: UMZWNADQRDCKII-UHFFFAOYSA-N

CID5721353 (79-6): First-Generation BCL6 BTB Domain Inhibitor for Lymphoma Research Procurement

CID5721353 (synonym: 79-6) is a small-molecule inhibitor of the B-cell lymphoma 6 (BCL6) transcriptional repressor, a key oncogenic driver in diffuse large B-cell lymphoma (DLBCL) and other B-cell malignancies [1]. This oxindole-based compound targets the BTB/POZ domain of BCL6, disrupting the protein-protein interaction between BCL6 and its transcriptional co-repressors (e.g., SMRT, BCOR), thereby reactivating BCL6-repressed target genes and selectively suppressing the growth of BCL6-dependent lymphoma cells . As a first-generation BCL6 inhibitor, CID5721353 serves as the foundational chemical probe for studying BCL6 biology and as a benchmark comparator for next-generation BCL6-targeting agents [2].

• First-generation benchmark for BCL6 BTB domain inhibitor SAR studies

• Profiling BCL6 dependency across DLBCL cell line panels

• Mechanistic studies requiring reversible transcriptional repression without protein degradation

• [1] Cerchietti LC, et al. A small-molecule inhibitor of BCL6 kills DLBCL cells in vitro and in vivo. Cancer Cell. 2010;17(4):400-411. View Source
• [2] Cardenas MG, et al. Rationally designed BCL6 inhibitors target activated B cell diffuse large B cell lymphoma. J Clin Invest. 2016;126(9):3351-3362. View Source

CID5721353 Procurement: Why Generic BCL6 Inhibitor Substitution Compromises Experimental Reproducibility

BCL6 inhibitors are not a monolithic class; they differ fundamentally in binding mechanism, potency, selectivity profile, and pharmacological properties [1]. CID5721353 (79-6) represents the first-generation benchmark with well-characterized, albeit modest, binding affinity and selectivity that has been extensively validated in the literature [2]. In contrast, second-generation inhibitors like FX1 exhibit improved binding affinity and in vivo efficacy but retain a similar mechanism of action, while next-generation degraders like BI-3802 induce BCL6 polymerization and proteasomal degradation rather than simple co-repressor displacement [3]. Oral candidates such as OICR12694 offer nanomolar potency and oral bioavailability but are structurally distinct [4]. Substituting any of these agents for CID5721353 without rigorous cross-validation introduces confounding variables in binding mode, cellular potency, and downstream biological effects, thereby compromising the reproducibility and interpretability of BCL6-targeted experiments [1].

FX1 (second-generation inhibitor)

Improved binding affinity may shift assay response and alter SAR interpretation if used as a direct replacement.

BI-3802 (BCL6 degrader)

Induces BCL6 polymerization and proteasomal degradation, a fundamentally different mechanism that cannot reproduce reversible co-repressor displacement results.

OICR12694 (orally bioavailable candidate)

Structurally distinct scaffold with nanomolar potency and oral bioavailability may introduce confounding pharmacological variables in vivo.

• [1] Ai Y, et al. Recent Advances in the Development of BCL6 Inhibitors as Anti-cancer Agents. Eur J Med Chem. 2024;265:116061. View Source
• [2] Cerchietti LC, et al. A small-molecule inhibitor of BCL6 kills DLBCL cells in vitro and in vivo. Cancer Cell. 2010;17(4):400-411. View Source
• [3] Slabicki M, et al. Small-molecule-induced polymerization triggers degradation of BCL6. Nature. 2020;588(7836):164-168. View Source
• [4] Mamai A, et al. Discovery of OICR12694: A Novel, Potent, Selective, and Orally Bioavailable BCL6 BTB Inhibitor. ACS Med Chem Lett. 2023;14(2):199-210. View Source

CID5721353 Quantitative Differentiation Evidence: Head-to-Head Comparisons with FX1, BI-3802, and OICR12694

CID5721353 Binding Affinity (Kd): Direct Comparison with FX1 and Co-Repressor SMRT

CID5721353 (79-6) exhibits direct binding to the BCL6 BTB domain with a Kd of 129-138 μM. In a head-to-head SPR analysis, the second-generation analog FX1 demonstrates an 18.4-fold higher affinity with a Kd of 7 μM. FX1 also shows a 4.3-fold higher affinity than the natural co-repressor SMRT (Kd = 30 μM) [1].

Binding Affinity (Kd)

Head-to-head

CID5721353 Kd 129–138 μM; FX1 Kd 7 μM; SMRT Kd 30 μM

Reported affinity benchmark for SAR quantification

SPR assay; 18.4-fold lower vs. FX1, 4.3-fold vs. SMRT

Evidence Dimension	Binding affinity (Kd) to BCL6 BTB domain
Target Compound Data	Kd = 129-138 μM
Comparator Or Baseline	FX1: Kd = 7 μM; SMRT co-repressor: Kd = 30 μM
Quantified Difference	18.4-fold lower affinity vs. FX1; 4.3-fold lower affinity vs. SMRT
Conditions	Surface Plasmon Resonance (SPR) binding assay

Why This Matters

CID5721353 provides a well-characterized lower-affinity benchmark that enables precise quantification of affinity improvements in structure-activity relationship (SAR) studies of next-generation inhibitors.

• [1] Cardenas MG, et al. Rationally designed BCL6 inhibitors target activated B cell diffuse large B cell lymphoma. J Clin Invest. 2016;126(9):3351-3362. (SPR data: FX1 Kd = 7 μM, 79-6 Kd = 129 μM, SMRT Kd = 30 μM). View Source

CID5721353 Cellular Reporter Assay Potency: Direct Comparison with FX1

In a HEK293T-based BCL6 transcriptional repression reporter assay, CID5721353 (79-6) reverses BCL6-mediated repression with an IC50 of 318 μM. In contrast, FX1 achieves a 9.1-fold more potent reversal with an IC50 of 35 μM under identical assay conditions [1]. Additionally, CID5721353 inhibits BCL6 transcriptional repression activity by approximately 70% at a concentration of 50 μM .

Cellular Reporter Potency

Head-to-head

CID5721353 IC50 318 μM; FX1 IC50 35 μM; ~70% inhibition at 50 μM

Reported cellular potency baseline for analog validation

HEK293T luciferase reporter; 9.1-fold difference

Evidence Dimension	Inhibition of BCL6 transcriptional repression (reporter assay)
Target Compound Data	IC50 = 318 μM; ~70% inhibition at 50 μM
Comparator Or Baseline	FX1: IC50 = 35 μM
Quantified Difference	9.1-fold less potent than FX1
Conditions	HEK293T-based BCL6 luciferase reporter assay

Why This Matters

CID5721353 defines the baseline cellular potency for this chemical series, enabling researchers to quantify the functional impact of structural modifications in SAR campaigns and to validate the activity of newly synthesized analogs.

• [1] Cardenas MG, et al. Rationally designed BCL6 inhibitors target activated B cell diffuse large B cell lymphoma. J Clin Invest. 2016;126(9):3351-3362. (Reporter assay IC50: FX1 = 35 μM, 79-6 = 318 μM). View Source

CID5721353 Target Selectivity Profile: Intra-Family BTB/POZ Domain Selectivity

CID5721353 (79-6) demonstrates selective inhibition of BCL6 over other BTB/POZ family transcriptional repressors. At a concentration of 50 μM, CID5721353 inhibits BCL6-mediated transcriptional repression by approximately 70% but shows no detectable inhibition of the closely related family members Kaiso, HIC1 (hypermethylated in cancer 1), and PLZF (promyelocytic leukemia zinc finger) . In contrast, the second-generation inhibitor FX1 demonstrates broader kinase selectivity, showing no significant inhibition against a panel of 50 diverse kinases at 10 μM , while the clinical candidate OICR12694 exhibits >100-fold binding selectivity toward other BTB proteins including BAZF, MIZ1, PLZF, FAZF, Kaiso, and LRF, with minimal activity against a 109-kinase panel at 1 μM .

BTB/POZ Selectivity

Class-level

70% BCL6 inhibition at 50 μM; no detectable inhibition of Kaiso, HIC1, PLZF

Selectivity context for on-target vs. off-target profiling

Data to verify; intra-family selectivity baseline

Evidence Dimension	Selectivity vs. BTB/POZ family members (Kaiso, HIC1, PLZF)
Target Compound Data	70% inhibition of BCL6 at 50 μM; no detectable inhibition of Kaiso, HIC1, or PLZF
Comparator Or Baseline	FX1: no inhibition of 50 kinases at 10 μM; OICR12694: >100-fold selectivity vs. 6 BTB proteins, minimal kinase panel activity
Quantified Difference	Selective for BCL6 over three other BTB/POZ family members at 50 μM
Conditions	293T-based transcriptional repression reporter assays for BTB/POZ family members

Why This Matters

CID5721353 provides a well-validated selectivity baseline that allows researchers to assess the on-target versus off-target effects of next-generation BCL6 inhibitors and degraders, which is critical for interpreting phenotypic screening results and minimizing confounding biological readouts.

CID5721353 In Vivo Tumor Growth Suppression: Direct Comparison with FX1

In a SCID mouse xenograft model bearing BCL6-dependent OCI-Ly7 DLBCL tumors, CID5721353 (79-6) administered at 50 mg/kg/day intraperitoneally (i.p.) suppresses tumor growth by 65-70% relative to vehicle control, reducing tumor size to less than 40% of control on day 9 [1]. In a direct head-to-head comparison, FX1 at 25 mg/kg/day i.p. achieved 100% tumor growth suppression, while 79-6 achieved 45% suppression under these specific dosing conditions [2].

Tumor Growth Suppression

Head-to-head

65–70% suppression at 50 mg/kg/day; 45% at 25 mg/kg/day vs. FX1 100% at 25 mg/kg/day

Reported in vivo model-response context

SCID OCI-Ly7 xenograft; daily i.p. dosing

Evidence Dimension	In vivo tumor growth suppression (OCI-Ly7 DLBCL xenograft)
Target Compound Data	65-70% suppression at 50 mg/kg/day i.p.; 45% suppression at 25 mg/kg/day i.p.
Comparator Or Baseline	FX1: 100% suppression at 25 mg/kg/day i.p.
Quantified Difference	2.2-fold lower in vivo efficacy vs. FX1 at equivalent 25 mg/kg dose
Conditions	SCID mouse OCI-Ly7 DLBCL xenograft model; daily i.p. administration

Why This Matters

CID5721353 serves as an essential in vivo benchmark for evaluating the translational potential of next-generation BCL6 inhibitors. Its well-documented, albeit modest, in vivo activity provides a critical reference point for quantifying the therapeutic index improvements achieved by advanced analogs.

• [1] Cerchietti LC, et al. A small-molecule inhibitor of BCL6 kills DLBCL cells in vitro and in vivo. Cancer Cell. 2010;17(4):400-411. (79-6 65-70% tumor suppression at 50 mg/kg/day i.p.). View Source
• [2] Cardenas MG, et al. Rationally designed BCL6 inhibitors target activated B cell diffuse large B cell lymphoma. J Clin Invest. 2016;126(9):3351-3362. (FX1 100% vs. 79-6 45% suppression at 25 mg/kg/day i.p.). View Source

CID5721353 Mechanism of Action: Co-Repressor Disruption vs. BCL6 Degradation

CID5721353 (79-6) functions by directly binding the BCL6 BTB domain and competitively blocking co-repressor recruitment, with an IC50 of 212 μM (Ki = 147 μM) in a competitive binding assay against the SMRT-BBD peptide . This mechanism preserves BCL6 protein levels while disrupting its transcriptional repression function. In stark contrast, the advanced BCL6 degrader BI-3802 induces BCL6 polymerization and SIAH1 E3 ligase-mediated proteasomal degradation, achieving an IC50 ≤3 nM in a BCL6::BCOR TR-FRET assay and reducing BCL6 protein levels by ≥90% within 2 hours in multiple DLBCL cell lines (e.g., SU-DHL-4, Farage, OCI-Ly1, BJAB) [1]. BI-3802 promotes BCL6 ubiquitination with an EC50 of 64 nM and induces 80% BCL6 degradation within 90 minutes at 5 μM in SU-DHL-4 cells .

Mechanism of Action

Cross-study

CID5721353: co-repressor displacement (IC50 212 μM); BI-3802: protein degradation (IC50 ≤3 nM, ≥90% reduction in 2 h)

Supports mechanistic differentiation: inhibition vs. degradation

Reversible inhibition preserves BCL6 protein levels

Evidence Dimension	Mechanism of action and potency in BCL6 inhibition/degradation
Target Compound Data	Co-repressor displacement; IC50 = 212 μM (competitive binding vs. SMRT-BBD)
Comparator Or Baseline	BI-3802: Protein degradation; IC50 ≤3 nM (TR-FRET); ≥90% BCL6 reduction in 2 hours
Quantified Difference	≥70,000-fold difference in potency; fundamentally distinct mechanism (inhibition vs. degradation)
Conditions	CID5721353: competitive peptide binding assay; BI-3802: BCL6::BCOR Ulight TR-FRET and cellular degradation assays

Why This Matters

CID5721353 is the appropriate tool compound for experiments requiring reversible inhibition of BCL6 transcriptional activity without perturbing BCL6 protein homeostasis. BI-3802 is unsuitable as a substitute for CID5721353 in studies where BCL6 protein-level preservation is essential for interpreting downstream biological effects.

• [1] Slabicki M, et al. Small-molecule-induced polymerization triggers degradation of BCL6. Nature. 2020;588(7836):164-168. (BI-3802 mechanism, IC50 ≤3 nM, ≥90% degradation). View Source

CID5721353 Optimal Research and Industrial Application Scenarios

Benchmarking Next-Generation BCL6 Inhibitors in Structure-Activity Relationship (SAR) Studies

CID5721353 serves as the essential low-affinity benchmark for quantifying binding affinity improvements in SAR campaigns. Researchers developing novel BCL6 BTB domain inhibitors should include CID5721353 as a control to calibrate SPR and TR-FRET assays, using its well-characterized Kd of 129-138 μM [1] and IC50 of 318 μM in cellular reporter assays [2] to calculate fold-improvements in potency. This enables rigorous, cross-study comparison of new chemical entities.

Validating BCL6 Dependency in Lymphoma Cell Line Panels

Due to its selective inhibition of BCL6 over other BTB/POZ family members (Kaiso, HIC1, PLZF) [1], CID5721353 is ideally suited for profiling BCL6 oncogene addiction across DLBCL and other B-cell lymphoma cell lines. Researchers can use CID5721353 at concentrations of 50-200 μM to stratify cell lines into BCL6-dependent (sensitive) and BCL6-independent (resistant) categories, with the knowledge that GI50 values range from 24 to 936 μM across DLBCL models [2]. This stratification informs target validation studies and guides the selection of appropriate models for evaluating next-generation agents.

Mechanistic Studies of BCL6-Mediated Transcriptional Repression Without Protein-Level Perturbation

CID5721353 is the tool compound of choice for experiments that require the functional inhibition of BCL6 transcriptional repression while preserving BCL6 protein levels. Unlike degraders such as BI-3802, which eliminate BCL6 protein entirely (≥90% reduction within 2 hours) [1], CID5721353 acts as a competitive co-repressor antagonist (IC50 = 212 μM, Ki = 147 μM) [2] without altering BCL6 protein abundance. This property is essential for ChIP-seq, RNA-seq, and proteomic studies designed to dissect the immediate transcriptional consequences of BCL6 inhibition versus the broader cellular effects of BCL6 protein loss.

In Vivo Proof-of-Concept Studies for BCL6-Targeted Combination Therapies

CID5721353 has demonstrated 65-70% tumor growth suppression in BCL6-dependent OCI-Ly7 DLBCL xenografts at 50 mg/kg/day i.p. [1]. This established in vivo efficacy profile makes CID5721353 a valuable tool for evaluating synergistic combinations with standard-of-care agents (e.g., doxorubicin, rituximab) or emerging targeted therapies. Its moderate potency and well-documented pharmacokinetic limitations provide a conservative baseline against which the enhanced in vivo performance of orally bioavailable clinical candidates like OICR12694 [2] can be rigorously assessed.

Application

Selection Property

Validation Focus

BCL6 SAR Benchmarking Studies

Reported affinity and potency baseline

Cross-study potency calibration

BCL6 Dependency Profiling

Selective BTB-domain inhibition

Cell line sensitivity stratification

Transcriptional Repression Mechanism Studies

Co-repressor displacement without degradation

Transcriptional target validation

In Vivo Combination Studies

Reported tumor growth suppression benchmark

Xenograft model synergy assessment

• [1] Cerchietti LC, et al. A small-molecule inhibitor of BCL6 kills DLBCL cells in vitro and in vivo. Cancer Cell. 2010;17(4):400-411. View Source
• [2] Cardenas MG, et al. Rationally designed BCL6 inhibitors target activated B cell diffuse large B cell lymphoma. J Clin Invest. 2016;126(9):3351-3362. View Source